Cas no 2137592-82-4 (1-(5-methyl-1,3-thiazol-2-yl)methyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(5-methyl-1,3-thiazol-2-yl)methyl-1H-1,2,3-triazol-4-amine
• CAS No: 2137592-82-4
• MF: C₇H₉N₅S
• MW: 195.244858503342
• CID: 5772114
• PubChem ID: 165854200
• Update Time: 2025-06-14

1-(5-methyl-1,3-thiazol-2-yl)methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2137592-82-4
• 1-[(5-methyl-1,3-thiazol-2-yl)methyl]-1H-1,2,3-triazol-4-amine
• EN300-1114268
• 1-(5-methyl-1,3-thiazol-2-yl)methyl-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C7H9N5S/c1-5-2-9-7(13-5)4-12-3-6(8)10-11-12/h2-3H,4,8H2,1H3
• InChI Key： SSSKJUYVJKZIES-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1CN1C=C(N)N=N1

Computed Properties

• Exact Mass: 195.05786648g/mol
• Monoisotopic Mass: 195.05786648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 97.9Ų

Additional information on 1-(5-methyl-1,3-thiazol-2-yl)methyl-1H-1,2,3-triazol-4-amine

Research Briefing on 1-(5-methyl-1,3-thiazol-2-yl)methyl-1H-1,2,3-triazol-4-amine (CAS: 2137592-82-4)

1-(5-methyl-1,3-thiazol-2-yl)methyl-1H-1,2,3-triazol-4-amine (CAS: 2137592-82-4) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazole-triazole hybrid structure, exhibits promising potential as a scaffold for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have explored its synthetic pathways, biological activities, and potential therapeutic applications, positioning it as a compound of interest for further preclinical evaluation.

The synthesis of 1-(5-methyl-1,3-thiazol-2-yl)methyl-1H-1,2,3-triazol-4-amine typically involves a multi-step process, starting with the functionalization of 5-methyl-1,3-thiazole-2-carbaldehyde, followed by copper-catalyzed azide-alkyne cycloaddition (CuAAC) to introduce the triazole moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more efficient scale-up for biological testing. Researchers have also investigated its stability under physiological conditions, noting its moderate solubility in aqueous buffers and compatibility with common drug formulation techniques.

In terms of biological activity, preliminary studies have demonstrated that 1-(5-methyl-1,3-thiazol-2-yl)methyl-1H-1,2,3-triazol-4-amine exhibits inhibitory effects against a range of protein kinases, including cyclin-dependent kinases (CDKs) and tyrosine kinases implicated in cancer progression. Molecular docking simulations suggest that the compound binds to the ATP-binding pocket of these kinases, disrupting their catalytic activity. Additionally, its antimicrobial properties have been evaluated against Gram-positive bacteria, with moderate efficacy observed in vitro. These findings highlight its dual potential as both an anticancer and antimicrobial agent.

Recent pharmacokinetic studies in rodent models have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profile. While the compound shows reasonable oral bioavailability, its metabolic stability in liver microsomes remains a challenge, with rapid clearance observed in some cases. Researchers are currently exploring structural modifications to enhance its metabolic stability and prolong its half-life in vivo. These efforts are supported by computational modeling and structure-activity relationship (SAR) analyses, which aim to optimize the compound's pharmacodynamic and pharmacokinetic properties.

Looking ahead, the development of 1-(5-methyl-1,3-thiazol-2-yl)methyl-1H-1,2,3-triazol-4-amine as a therapeutic agent will require further preclinical validation, including toxicity studies and efficacy testing in disease-relevant animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials. Given its versatile scaffold and promising biological activities, this compound represents a valuable addition to the growing arsenal of heterocyclic compounds under investigation for drug development.